Cas no 1898330-97-6 (1-(3-bromo-2-fluorophenyl)methylcyclopropan-1-amine)

• Product Name: 1-(3-bromo-2-fluorophenyl)methylcyclopropan-1-amine
• CAS No: 1898330-97-6
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• CID: 6605483
• PubChem ID: 117361689
• Update Time: 2025-05-24

1-(3-bromo-2-fluorophenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2-fluorophenyl)methylcyclopropan-1-amine
• 1898330-97-6
• EN300-1905081
• 1-[(3-bromo-2-fluorophenyl)methyl]cyclopropan-1-amine

• Inchi： 1S/C10H11BrFN/c11-8-3-1-2-7(9(8)12)6-10(13)4-5-10/h1-3H,4-6,13H2
• InChI Key： WFTWWMUXPGKPJW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)CC1(CC1)N

Computed Properties

• Exact Mass: 243.00589g/mol
• Monoisotopic Mass: 243.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-bromo-2-fluorophenyl)methylcyclopropan-1-amine

Introduction to 1-(3-bromo-2-fluorophenyl)methylcyclopropan-1-amine (CAS No. 1898330-97-6)

1-(3-bromo-2-fluorophenyl)methylcyclopropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1898330-97-6, belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic system, which is known for its unique structural and electronic properties. The presence of both bromine and fluorine substituents on the aromatic ring introduces additional functional diversity, making this molecule a promising candidate for further exploration in drug discovery.

The structure of 1-(3-bromo-2-fluorophenyl)methylcyclopropan-1-amine is notable for its potential in modulating biological pathways due to the combined effects of the cyclopropane moiety and the halogenated aromatic ring. The cyclopropane ring, being a three-membered saturated hydrocarbon, is known to enhance the metabolic stability of molecules, a crucial factor in drug design. Meanwhile, the 3-bromo-2-fluorophenyl group provides a rich scaffold for interactions with biological targets, including enzymes and receptors. This dual functionality makes the compound an intriguing subject for synthetic modifications and pharmacological studies.

In recent years, there has been a growing interest in exploring novel scaffolds that can offer improved pharmacokinetic profiles and enhanced binding affinity. The brominated aromatic compounds have been extensively studied for their role in various therapeutic applications, ranging from antiviral to anticancer agents. The incorporation of fluorine into these structures further enhances their potential by influencing both lipophilicity and metabolic stability. Such modifications are critical in developing next-generation pharmaceuticals that can overcome existing limitations associated with traditional drug candidates.

One of the most compelling aspects of 1-(3-bromo-2-fluorophenyl)methylcyclopropan-1-amine is its versatility in serving as a building block for more complex molecules. The cyclopropane ring can be easily functionalized at various positions, allowing chemists to tailor the properties of the resulting derivatives. For instance, introducing additional substituents or modifying the connectivity of atoms can lead to compounds with distinct biological activities. This flexibility has made such molecules valuable tools in high-throughput screening campaigns aimed at identifying novel drug candidates.

The pharmacological potential of this compound has been highlighted in several recent studies that focus on its interaction with specific biological targets. Researchers have demonstrated that derivatives of this scaffold can exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them attractive for therapeutic applications related to chronic diseases. Additionally, the fluorine atom has been shown to enhance the bioavailability of small molecules by improving their ability to cross biological membranes. This property is particularly important for oral drugs, where poor absorption can significantly limit efficacy.

The synthesis of 1-(3-bromo-2-fluorophenyl)methylcyclopropan-1-amine presents unique challenges due to the sensitivity of the cyclopropane ring and the need for precise functionalization at multiple positions. However, advances in synthetic methodologies have made it possible to access such complex structures with increasing efficiency. Techniques such as transition-metal-catalyzed reactions and palladium-mediated cross-coupling reactions have been particularly useful in constructing the desired framework while maintaining high yields and purity.

From a computational chemistry perspective, 1-(3-bromo-2-fluorophenyl)methylcyclopropan-1-amine offers an interesting case study for understanding molecular interactions at a quantum mechanical level. The combination of different electronic environments within the molecule—aromatic, halogenated, and cyclic—makes it a valuable system for developing predictive models that can guide drug design efforts. By leveraging computational tools such as molecular dynamics simulations and density functional theory calculations, researchers can gain insights into how this compound might behave within biological systems.

The future directions for research on this compound are diverse and exciting. One area of focus is exploring its potential as an intermediate in synthesizing more complex pharmaceuticals. By systematically varying substituents on the cyclopropane ring and aromatic moiety, chemists can generate libraries of derivatives with tailored properties. These libraries can then be screened using bioprinting technologies or other high-throughput methods to identify compounds with desired biological activities.

Another promising avenue is investigating the toxicological profile of 1-(3-bromo-2-fluorophenyl)methylcyclopropan-1-amine to ensure its safety as a lead compound or intermediate in drug development pipelines. Comprehensive studies involving cell-based assays and animal models are essential for evaluating potential side effects before moving into clinical trials. These efforts are critical for ensuring that promising candidates progress through development stages without encountering unforeseen toxicities.

The integration of machine learning techniques into medicinal chemistry has also opened new possibilities for accelerating drug discovery processes involving compounds like this one. By training algorithms on large datasets containing structural and activity information about similar molecules, 1-(3-bromo-2-fluorophenyl)methylcyclopropan-1-amine can be positioned within broader chemical space more effectively than traditional methods alone allow